Cas no 1227572-26-0 (Ethyl 2-methoxy-6-(trifluoromethyl)isonicotinate)
1227572-26-0 structure
Product Name:Ethyl 2-methoxy-6-(trifluoromethyl)isonicotinate
CAS No:1227572-26-0
MF:C10H10F3NO3
MW:249.18651342392
CID:4689117
Update Time:2023-08-15
Ethyl 2-methoxy-6-(trifluoromethyl)isonicotinate Chemical and Physical Properties
Names and Identifiers
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- ethyl 2-methoxy-6-(trifluoromethyl)isonicotinate
- Ethyl 2-methoxy-6-(trifluoromethyl)isonicotinate
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- Inchi： 1S/C10H10F3NO3/c1-3-17-9(15)6-4-7(10(11,12)13)14-8(5-6)16-2/h4-5H,3H2,1-2H3
- InChI Key： AXTNDGKYVBNGCA-UHFFFAOYSA-N
- SMILES： FC(C1C=C(C(=O)OCC)C=C(N=1)OC)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 270
- Topological Polar Surface Area: 48.4
Ethyl 2-methoxy-6-(trifluoromethyl)isonicotinate Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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